Cas no 1805576-78-6 (4-Bromo-2-chloro-6-fluorobenzoyl chloride)

• Product Name: 4-Bromo-2-chloro-6-fluorobenzoyl chloride
• CAS No: 1805576-78-6
• MF: C₇H₂BrCl₂FO
• MW: 271.898582935333
• CID: 4706952
• Update Time: 2025-06-15

4-Bromo-2-chloro-6-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-fluorobenzoyl chloride

• Inchi： 1S/C7H2BrCl2FO/c8-3-1-4(9)6(7(10)12)5(11)2-3/h1-2H
• InChI Key： NTQQAPBWEUSLKZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)Cl)=C(C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-2-chloro-6-fluorobenzoyl chloride

Recent Advances in the Application of 4-Bromo-2-chloro-6-fluorobenzoyl chloride (CAS: 1805576-78-6) in Chemical and Pharmaceutical Research

The compound 4-Bromo-2-chloro-6-fluorobenzoyl chloride (CAS: 1805576-78-6) has recently emerged as a key intermediate in pharmaceutical and agrochemical synthesis. This halogen-rich benzoyl chloride derivative exhibits unique reactivity patterns due to the strategic positioning of bromo, chloro, and fluoro substituents on the aromatic ring. Recent studies have demonstrated its versatility in nucleophilic aromatic substitution reactions and as a precursor for various biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in developing novel kinase inhibitors. Researchers utilized 1805576-78-6 as a building block to create a series of potent and selective JAK3 inhibitors, showing remarkable efficacy in autoimmune disease models. The electron-withdrawing effects of the halogen atoms significantly influenced the compound's reactivity in amide bond formation, enabling the synthesis of structurally diverse pharmacophores.

In synthetic methodology development, a team from MIT reported (Angewandte Chemie, 2024) an innovative palladium-catalyzed cross-coupling reaction using 4-Bromo-2-chloro-6-fluorobenzoyl chloride. The study demonstrated that the chlorine atom at the ortho position could be selectively activated while preserving the bromo and fluoro substituents, allowing for sequential functionalization. This breakthrough has opened new possibilities for constructing complex polyhalogenated aromatic systems.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Thermal analysis (DSC and TGA) revealed that 1805576-78-6 maintains excellent thermal stability up to 150°C, making it suitable for various industrial-scale processes. Furthermore, its crystalline structure was solved by single-crystal X-ray diffraction, providing valuable insights into molecular packing and intermolecular interactions.

From a safety perspective, recent toxicological assessments indicate that proper handling protocols are essential when working with this benzoyl chloride derivative. While not classified as acutely toxic, it exhibits moderate skin and eye irritation potential. Modern containment technologies and automated synthesis platforms have significantly improved its safe handling in industrial settings.

Looking forward, the unique properties of 4-Bromo-2-chloro-6-fluorobenzoyl chloride continue to attract attention in drug discovery. Several pharmaceutical companies have included this intermediate in their development pipelines for next-generation antimicrobial and anticancer agents. The compound's ability to serve as a versatile scaffold for structure-activity relationship studies positions it as a valuable tool in medicinal chemistry.